Cas no 2384547-11-7 (5-chloro-1H-pyrrolo[2,3-b]pyridine-3-sulfonyl fluoride)

• Product Name: 5-chloro-1H-pyrrolo[2,3-b]pyridine-3-sulfonyl fluoride
• CAS No: 2384547-11-7
• MF: C₇H₄ClFN₂O₂S
• MW: 234.635262489319
• CID: 5928768
• PubChem ID: 165904184
• Update Time: 2025-05-24

5-chloro-1H-pyrrolo[2,3-b]pyridine-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2384547-11-7
• EN300-6483254
• 5-chloro-1H-pyrrolo[2,3-b]pyridine-3-sulfonyl fluoride

• Inchi： 1S/C7H4ClFN2O2S/c8-4-1-5-6(14(9,12)13)3-11-7(5)10-2-4/h1-3H,(H,10,11)
• InChI Key： NHGROUDWRPGQNL-UHFFFAOYSA-N
• SMILES： ClC1=CN=C2C(=C1)C(=CN2)S(=O)(=O)F

Computed Properties

• Exact Mass: 233.9666044g/mol
• Monoisotopic Mass: 233.9666044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 71.2Ų

Additional information on 5-chloro-1H-pyrrolo[2,3-b]pyridine-3-sulfonyl fluoride

5-Chloro-1H-Pyrrolo[2,3-b]Pyridine-3-Sulfonyl Fluoride: A Comprehensive Overview

The compound 5-chloro-1H-pyrrolo[2,3-b]pyridine-3-sulfonyl fluoride, identified by the CAS number 2384547-11-7, is a highly specialized chemical entity with significant potential in various fields of research and application. This compound belongs to the class of sulfonyl fluorides, which are widely recognized for their role as bioisosteric replacements in drug design. The structure of this molecule combines a pyrrolopyridine scaffold with a sulfonyl fluoride group, making it a unique candidate for exploring biological activities and synthetic applications.

Recent studies have highlighted the importance of sulfonyl fluoride groups in modulating the pharmacokinetic properties of drug candidates. The sulfonyl fluoride moiety is known to enhance lipophilicity and improve membrane permeability, which are critical factors in drug delivery systems. In the case of 5-chloro-1H-pyrrolo[2,3-b]pyridine-3-sulfonyl fluoride, the strategic placement of the sulfonyl fluoride group at the 3-position of the pyrrolopyridine ring is expected to confer similar benefits, potentially making it a valuable tool in medicinal chemistry.

The pyrrolopyridine core of this compound is a fused bicyclic system that has gained attention due to its ability to act as a bioisostere for more rigid structures. This structural feature allows for enhanced stability and improved binding affinity to target proteins. The chlorine substituent at the 5-position further modulates the electronic properties of the molecule, potentially influencing its reactivity and selectivity in biological systems.

From a synthetic perspective, the preparation of 5-chloro-1H-pyrrolo[2,3-b]pyridine-3-sulfonyl fluoride involves a multi-step process that typically begins with the synthesis of the pyrrolopyridine ring system. This is followed by functionalization at specific positions to introduce the sulfonyl fluoride group. The use of advanced coupling reactions and protecting group strategies ensures high yields and purity, which are essential for subsequent biological evaluations.

In terms of applications, this compound has shown promise in preliminary assays targeting enzyme inhibition and receptor modulation. Its unique combination of structural features makes it an ideal candidate for exploring novel therapeutic targets. Researchers have also investigated its potential as a building block in combinatorial chemistry libraries, where its versatility can be leveraged to generate diverse chemical entities with varying biological profiles.

The integration of computational chemistry techniques has further enhanced our understanding of this compound's properties. Molecular docking studies have revealed favorable binding modes with key residues in target proteins, suggesting that 5-chloro-1H-pyrrolo[2,3-b]pyridine-3-sulfonyl fluoride could serve as a lead compound in drug discovery programs. Additionally, quantum mechanical calculations have provided insights into its electronic structure and reactivity, aiding in the design of more potent analogs.

In conclusion, 5-chloro-1H-pyrrolo[2,3-b]pyridine-3-sulfonyl fluoride represents a cutting-edge chemical entity with multifaceted applications in medicinal chemistry and synthetic biology. Its unique structure and functional groups position it as a valuable tool for advancing research in drug discovery and development. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to the field of chemical biology.